Cas no 1361820-41-8 (6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1361820-41-8
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933037
• Update Time: 2025-10-30

6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)7-5(3-17)6(9(12,13)14)1-4(2-15)16-7/h1,3,8H,2,15H2
• InChI Key： QMIIJZODLXXWMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C(F)F)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1361820-41-8) and Its Applications in Modern Chemical Biology

6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde, identified by its CAS number 1361820-41-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with functional groups such as aminomethyl, difluoromethyl, and trifluoromethyl, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural configuration of 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde imparts a high degree of reactivity, making it particularly useful in the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on the pyridine ring enhances its versatility in various synthetic pathways. This compound has been explored in the design of inhibitors targeting key biological pathways, including those involved in cancer and inflammatory diseases.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl and trifluoromethyl substituents in this compound contribute to its pharmacological profile by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Such modifications are increasingly recognized as critical factors in drug design, leading to more potent and selective therapeutic compounds.

One of the most compelling applications of 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is in the synthesis of small-molecule inhibitors for kinases, which are pivotal enzymes in many cellular signaling cascades. Kinase inhibitors have become a cornerstone of modern oncology, with several FDA-approved drugs targeting specific kinases to disrupt cancer cell proliferation. The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for further derivatization, enabling the construction of highly specific kinase inhibitors.

Recent studies have demonstrated the utility of this compound in generating novel scaffolds for antiviral agents. The combination of fluorinated substituents and an amine group allows for the creation of molecules that can interact with viral proteases and polymerases, thereby inhibiting viral replication. For instance, derivatives of 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde have shown promise in preclinical trials as inhibitors of RNA-dependent RNA polymerases, highlighting its potential in combating emerging viral threats.

The pharmaceutical industry has also leveraged this compound in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways through selective kinase inhibition or modulating immune cell function, derivatives of this compound have demonstrated efficacy in reducing inflammation without compromising host defense mechanisms.

From a synthetic chemistry perspective, 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde serves as a versatile building block for constructing more complex heterocyclic systems. The presence of multiple functional groups allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions. These synthetic strategies have enabled the rapid assembly of novel drug candidates with optimized pharmacokinetic properties.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties such as solubility, bioavailability, and metabolic clearance. The difluoromethyl and trifluoromethyl groups enhance lipophilicity while maintaining water solubility, which is crucial for oral bioavailability. Additionally, these substituents can improve binding affinity by introducing steric hindrance and electronic effects that optimize interactions with biological targets.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1361820-41-8) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating cancer, inflammation, and viral infections. As research continues to uncover new therapeutic applications for fluorinated pyridines, this compound is poised to remain at the forefront of innovation in chemical biology.